Cas no 309928-69-6 (Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester)

• Product Name: Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester
• CAS No: 309928-69-6
• MF: C₂₂H₁₅BrO₂
• MW: 391.257305383682
• CID: 1445062
• Update Time: 2024-08-23

Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester

• Inchi： 1S/C22H15BrO2/c23-18-9-5-8-17(13-18)22(24)25-14-21-19-10-3-1-6-15(19)12-16-7-2-4-11-20(16)21/h1-13H,14H2
• InChI Key： IEABBODQGWHTTH-UHFFFAOYSA-N
• SMILES： C(OCC1C2=CC=CC=C2C=C2C=1C=CC=C2)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 390.02555

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 544.3±25.0 °C(Predicted)
• PSA: 26.3